Cas no 1255716-72-3 (4-[(Pyrimidin-5-ylmethyl)-amino]-benzoic acid ethyl ester)

• Product Name: 4-[(Pyrimidin-5-ylmethyl)-amino]-benzoic acid ethyl ester
• CAS No: 1255716-72-3
• MF: C₁₄H₁₅N₃O₂
• MW: 257.287802934647
• CID: 2130194
• PubChem ID: 55109841
• Update Time: 2025-10-29

4-[(Pyrimidin-5-ylmethyl)-amino]-benzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-[(pyrimidin-5-ylmethyl)-amino]-benzoic acid ethyl ester
• Ethyl 4-((pyrimidin-5-ylmethyl)amino)benzoate
• ethyl 4-(pyrimidin-5-ylmethylamino)benzoate
• ethyl 4-{[(pyrimidin-5-yl)methyl]amino}benzoate
• Benzoic acid,4-[(5-pyrimidinylmethyl)amino]-,ethyl ester
• AKOS006121928
• AS-66787
• ethyl4-(pyrimidin-5-ylmethylamino)benzoate
• CS-0059790
• 1255716-72-3
• W18078
• DB-367191
• MFCD17383168
• 4-[(Pyrimidin-5-ylmethyl)-amino]-benzoic acid ethyl ester

• Inchi： 1S/C14H15N3O2/c1-2-19-14(18)12-3-5-13(6-4-12)17-9-11-7-15-10-16-8-11/h3-8,10,17H,2,9H2,1H3
• InChI Key： XGEZVHGNVYQIAL-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)NCC1=CN=CN=C1)=O

Computed Properties

• Exact Mass: 257.116426730g/mol
• Monoisotopic Mass: 257.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.099
• XLogP3: 1.9

Additional information on 4-[(Pyrimidin-5-ylmethyl)-amino]-benzoic acid ethyl ester

Comprehensive Overview of 4-[(Pyrimidin-5-ylmethyl)-amino]-benzoic acid ethyl ester (CAS No. 1255716-72-3)

4-[(Pyrimidin-5-ylmethyl)-amino]-benzoic acid ethyl ester (CAS No. 1255716-72-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This ester derivative, characterized by its pyrimidine and benzoic acid moieties, is widely studied for its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its molecular structure, which combines a pyrimidin-5-ylmethyl group with an ethyl ester functional group, offering unique reactivity and binding properties.

The compound's CAS No. 1255716-72-3 serves as a critical identifier in chemical databases, ensuring accurate referencing in scientific literature. Its pyrimidine-based structure aligns with current trends in targeting kinase inhibitors and other enzyme modulators, a hot topic in oncology and metabolic disease research. Given the rising interest in small-molecule therapeutics, this compound is often explored for its potential as a scaffold in designing novel bioactive molecules.

In recent years, the demand for high-purity synthetic intermediates like 4-[(Pyrimidin-5-ylmethyl)-amino]-benzoic acid ethyl ester has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Its ethyl ester group enhances solubility, making it suitable for in vitro and in vivo studies. Additionally, the compound's amino-benzoic acid segment is frequently leveraged in peptide mimetics and prodrug development, addressing challenges in drug delivery and bioavailability.

From an industrial perspective, CAS No. 1255716-72-3 is often discussed in the context of green chemistry and sustainable synthesis. Researchers are optimizing its production to minimize waste and energy consumption, aligning with global sustainability goals. The compound's versatility also makes it a candidate for catalysis and material science applications, further broadening its relevance.

For those searching "pyrimidine derivatives in drug discovery" or "benzoic acid ester applications," this compound exemplifies the intersection of structural diversity and biological activity. Its synthetic accessibility and modifiable functional groups make it a valuable tool for chemists exploring structure-activity relationships (SAR). As the pharmaceutical industry shifts toward personalized medicine, compounds like 4-[(Pyrimidin-5-ylmethyl)-amino]-benzoic acid ethyl ester are poised to play a pivotal role in next-generation therapeutics.

In summary, CAS No. 1255716-72-3 represents a compelling case study in modern chemical research. Its dual heterocyclic and ester features cater to diverse scientific inquiries, from mechanistic studies to lead optimization. As interest in targeted therapies and precision chemistry grows, this compound will likely remain a focal point for innovation in life sciences and beyond.